Cas no 89502-07-8 (Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate
• CAS No: 89502-07-8
• MF: C₅H₄ClNO₄S₂
• MW: 241.672557830811
• MDL: MFCD19201120
• CID: 598606
• PubChem ID: 15077125
• Update Time: 2025-06-26

Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-(chlorosulfonyl)-, methyl ester
• methyl 5-(chlorosulfonyl)thiazole-4-carboxylate
• methyl 5-chlorosulfonyl-1,3-thiazole-4-carboxylate
• DTXSID40567889
• AT12282
• AKOS006334012
• MUCZBASPBXHGJA-UHFFFAOYSA-N
• methyl5-(chlorosulfonyl)thiazole-4-carboxylate
• 89502-07-8
• methyl 5-(chlorosulfonyl)-1,3-thiazole-4-carboxylate
• EN300-130863
• methyl 5-(chlorosulfonyl)-4-thiazolecarboxylate
• SCHEMBL9364886
• Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate

• MDL： MFCD19201120
• Inchi： 1S/C5H4ClNO4S2/c1-11-4(8)3-5(12-2-7-3)13(6,9)10/h2H,1H3
• InChI Key： MUCZBASPBXHGJA-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)OC)N=CS1)(=O)=O

Computed Properties

• Exact Mass: 240.9270276g/mol
• Monoisotopic Mass: 240.9270276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate

Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate (CAS No. 89502-07-8): A Comprehensive Overview

Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate, identified by its CAS number 89502-07-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a Chlorosulfonyl group and a carboxylate moiety, contribute to its unique reactivity and utility in synthetic chemistry.

The Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate molecule exhibits a distinct chemical profile that makes it a valuable intermediate in the synthesis of more complex pharmacophores. The chlorosulfonyl group, characterized by its strong electron-withdrawing properties, plays a crucial role in modulating the reactivity of the thiazole ring. This feature is particularly advantageous in medicinal chemistry, where precise control over electronic distribution is often essential for achieving desired biological effects.

In recent years, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of functional groups such as the chlorosulfonyl moiety into thiazole scaffolds has further expanded their pharmacological potential. Research has demonstrated that compounds containing this structural motif can interact with various biological targets, leading to inhibitory effects on key enzymes and receptors involved in disease pathways.

The synthesis of Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the preparation of the thiazole core, followed by functionalization at the 5-position with a chlorosulfonyl group. Subsequent esterification at the 4-position yields the final product. Advanced synthetic methodologies, including catalytic processes and green chemistry approaches, have been employed to optimize yield and minimize environmental impact.

One of the most compelling aspects of Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate is its role as a building block in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with enhanced potency and selectivity. For instance, studies have shown that derivatives of this compound exhibit significant activity against certain resistant bacterial strains, making them promising candidates for addressing antibiotic resistance.

The carboxylate group in Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate also contributes to its versatility in medicinal chemistry. This functional handle allows for further derivatization through reactions such as esterification, amidation, and coupling with other pharmacophores. Such modifications can fine-tune the pharmacokinetic properties of resulting compounds, improving their bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have further illuminated the potential of Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate as a scaffold for drug discovery. Molecular modeling studies have identified key interactions between this compound and biological targets, providing insights into its mechanism of action. These insights are crucial for rational drug design and for predicting off-target effects that could influence safety profiles.

In conclusion, Methyl 5-(Chlorosulfonyl)-1,3-thiazole-4-carboxylate (CAS No. 89502-07-8) represents a fascinating example of how structural complexity can be harnessed to develop innovative therapeutic agents. Its unique combination of functional groups and synthetic accessibility make it an indispensable tool in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.